Cas no 474013-98-4 (1-acetylazetidine-2-carboxylic acid)

• Product Name: 1-acetylazetidine-2-carboxylic acid
• CAS No: 474013-98-4
• MF: C₆H₉NO₃
• MW: 143.140561819077
• MDL: MFCD11849023
• CID: 858776
• PubChem ID: 10154107
• Update Time: 2025-06-08

1-acetylazetidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Azetidinecarboxylicacid,1-acetyl-(9CI)
• 1-Acetyl-2-azetidinecarboxylic acid
• 1-acetylazetidine-2-carboxylic acid

• MDL： MFCD11849023
• Inchi： 1S/C6H9NO3/c1-4(8)7-3-2-5(7)6(9)10/h5H,2-3H2,1H3,(H,9,10)
• InChI Key： KGMNLCHUEVFDHL-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC1C(O)=O

Computed Properties

• Exact Mass: 143.05800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 57.61000
• LogP: -0.37030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 1-acetylazetidine-2-carboxylic acid

Recent Advances in the Study of 1-Acetylazetidine-2-Carboxylic Acid (CAS: 474013-98-4)

1-Acetylazetidine-2-carboxylic acid (CAS: 474013-98-4) is a structurally unique compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a building block for novel therapeutics, particularly in the context of peptide mimetics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and potential applications in drug discovery.

The compound's azetidine ring, a four-membered nitrogen-containing heterocycle, confers conformational rigidity, making it an attractive scaffold for designing bioactive molecules. Recent synthetic methodologies have focused on optimizing the production of 1-acetylazetidine-2-carboxylic acid, with particular emphasis on enantioselective synthesis to obtain optically pure forms. These advancements are critical for ensuring the reproducibility and scalability of research involving this compound.

In terms of biological activity, 1-acetylazetidine-2-carboxylic acid has shown promise as a modulator of various enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its inhibitory effects on prolyl oligopeptidase (POP), an enzyme implicated in neurodegenerative diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing that the acetyl group enhances the compound's affinity for the enzyme's active site.

Another notable application of 1-acetylazetidine-2-carboxylic acid is its incorporation into peptide-based drug candidates. Researchers have leveraged its structural features to improve the metabolic stability and bioavailability of peptide therapeutics. For instance, a recent preclinical study highlighted its use in the design of a novel angiotensin-converting enzyme (ACE) inhibitor, which exhibited enhanced pharmacokinetic properties compared to traditional peptide analogs.

Despite these promising developments, challenges remain in the widespread adoption of 1-acetylazetidine-2-carboxylic acid in drug discovery. Issues such as synthetic complexity and potential off-target effects require further investigation. Future research directions may include the exploration of derivatives with modified functional groups to optimize potency and selectivity.

In conclusion, 1-acetylazetidine-2-carboxylic acid (CAS: 474013-98-4) represents a versatile and pharmacologically relevant scaffold with significant potential in medicinal chemistry. Ongoing research efforts are expected to uncover new applications and refine existing methodologies, paving the way for its integration into next-generation therapeutics.